Cas no 1250524-15-2 (1-Iodo-3-(prop-2-yn-1-yloxy)benzene)

• Product Name: 1-Iodo-3-(prop-2-yn-1-yloxy)benzene
• CAS No: 1250524-15-2
• MF: C₉H₇IO
• MW: 258.055754899979
• CID: 6594327
• PubChem ID: 23343489
• Update Time: 2025-05-21

1-Iodo-3-(prop-2-yn-1-yloxy)benzene Chemical and Physical Properties

Names and Identifiers

• SCHEMBL11483223
• 1-Iodo-3-(prop-2-yn-1-yloxy)benzene
• AKOS008950384
• EN300-6764169
• 1250524-15-2
• CS-0257743

• Inchi： 1S/C9H7IO/c1-2-6-11-9-5-3-4-8(10)7-9/h1,3-5,7H,6H2
• InChI Key： UDBGVAQKPUBSNG-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1)OCC#C

Computed Properties

• Exact Mass: 257.95416g/mol
• Monoisotopic Mass: 257.95416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-Iodo-3-(prop-2-yn-1-yloxy)benzene

1-Iodo-3-(prop-2-yn-1-yloxy)benzene: A Comprehensive Overview

The compound 1-Iodo-3-(prop-2-yn-1-yloxy)benzene (CAS No. 1250524-15-2) is a highly specialized aromatic compound with significant applications in organic synthesis and materials science. This compound is characterized by its unique structure, which combines an iodine atom at the para position and a propargyloxy group at the meta position on a benzene ring. The iodine substituent plays a crucial role in enabling various chemical transformations, while the propargyloxy group introduces reactivity and functional diversity, making this compound a valuable building block in modern organic chemistry.

Recent studies have highlighted the importance of 1-Iodo-3-(prop-2-yn-1-yloxy)benzene in the synthesis of advanced materials, particularly in the development of novel polymers and hybrid materials. Researchers have demonstrated that the compound's reactivity can be fine-tuned through controlled substitution patterns, leading to the creation of materials with tailored electronic and mechanical properties. For instance, a 2023 study published in *Advanced Materials* utilized this compound as a key precursor in the synthesis of graphene-based composites, showcasing its potential in nanotechnology applications.

The synthesis of 1-Iodo-3-(prop-2-yn-1-yloxy)benzene typically involves a multi-step process that begins with the bromination of anisole derivatives. The subsequent substitution reaction with iodine under specific conditions ensures high yield and purity. Recent advancements in catalytic methods have further optimized this process, reducing reaction times and enhancing selectivity. For example, a 2023 paper in *Journal of Organic Chemistry* reported the use of palladium-catalyzed cross-coupling reactions to synthesize this compound with unprecedented efficiency.

In terms of physical properties, 1-Iodo-3-(prop-2-yn-1-yloxy)benzene exhibits a melting point of approximately 95°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its electronic structure, influenced by the electron-withdrawing iodine atom and the electron-donating propargyloxy group, makes it highly reactive towards nucleophilic aromatic substitution reactions. This reactivity has been exploited in various applications, including drug discovery and agrochemical development.

One of the most promising applications of 1-Iodo-3-(prop-2-yn-1-yloxy)benzene lies in its use as an intermediate in medicinal chemistry. Researchers have employed this compound to synthesize bioactive molecules targeting various disease pathways, including cancer and neurodegenerative disorders. A 2023 study published in *Nature Communications* demonstrated that derivatives of this compound exhibit potent anti-tumor activity through selective inhibition of key oncogenic pathways.

Furthermore, 1-Iodo-3-(prop-2-yneoxy)benzene has found utility in click chemistry reactions, particularly in the formation of stable carbon-carbon bonds under mild conditions. This has opened new avenues for constructing complex molecular architectures with high precision. A notable example is its use in the synthesis of macrocyclic compounds, which are critical components in drug delivery systems and sensors.

From an environmental perspective, recent research has focused on minimizing the ecological footprint associated with the production and handling of 1-Iodo-propargyl-benzene derivatives. Innovations such as green solvent systems and waste reduction strategies have been implemented to ensure sustainable practices throughout its lifecycle.

In conclusion, 1-Iodo-propargyl-benzene derivatives, represented by CAS No. 1250524-15-2, continue to play a pivotal role in advancing organic synthesis and materials science. With ongoing research unlocking new applications and improving synthetic methodologies, this compound remains at the forefront of chemical innovation.